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Compound of Interest

Compound Name: Isolongifolanone

Cat. No.: B7823585

An in-depth examination of the chemical properties, synthesis, and biological activities of
Isolongifolanone for scientific and drug development applications.

Isolongifolanone is a sesquiterpenoid ketone, a compound of significant interest in the
fragrance and chemical industries.[1] This technical guide provides a comprehensive overview
of its chemical identity, molecular structure, physicochemical properties, synthesis protocols,
and known biological activities, tailored for researchers, scientists, and professionals in drug
development.

Core Chemical Identity

Isolongifolanone is identified by several CAS numbers, with 29461-14-1 being a primary
identifier.[2][3] It is also commonly known as isolongifolene ketone.[3]
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Identifier Value

Primary CAS Number 29461-14-1[2][3]

Other CAS Numbers 23787-90-8[4]

Molecular Formula C15H240]2]

Molecular Weight 220.35 g/mol [2]
(2S,4aS)-1,1,5,5-Tetramethylhexahydro-1H-

IUPAC Name
2,4a-methanonaphthalen-8(2H)-one[3]
Isolongifolene ketone, 2,2,7,7-

Synonyms Tetramethyltricyclo[6.2.1.0(1,6)]-undecan-5-

one[3]

Molecular Structure:
The molecular structure of Isolongifolanone is characterized by a complex tricyclic system.
Caption: A 2D representation of the Isolongifolanone molecular structure.

Physicochemical Properties

Isolongifolanone is typically a colorless to pale yellow liquid with a characteristic woody,
earthy, and camphoraceous odor.[5] Its properties make it a valuable ingredient in the
fragrance industry for imparting woody and amber notes.
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Property Value
Physical State Liquid
Color Colorless to pale yellow

Woody, amber, dry, with cedar, vetiver, and

Odor musky notes

Boiling Point 286.8 + 8.0 °C (Predicted)[6]
Flash Point 122.50 °C[7]

Density ~1.00 £ 0.1 g/cm?3 (Predicted)[6]
Vapor Pressure 0.5 Pa at 20°CJ6]

Water Solubility 25.3 mg/L at 20°CJ[6]

logP 4.9 at 35°CJ6]

Synthesis of Isolongifolanone

Isolongifolanone is synthetically produced from longifolene, a component of turpentine oil.
The synthesis can be achieved through a one-step or a two-step process.
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Caption: General workflow for the synthesis of Isolongifolanone from Longifolene.

Experimental Protocol: Two-Step Synthesis

A common method for synthesizing Isolongifolanone involves a two-step process: the
isomerization of longifolene to isolongifolene, followed by oxidation.

Step 1: Isomerization of Longifolene to Isolongifolene

* Reactants: Longifolene, a small amount of concentrated sulfuric acid, and glacial acetic acid.
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e Procedure:

o A mixture of glacial acetic acid and a catalytic amount of concentrated sulfuric acid is
prepared in a reaction vessel.

o The mixture is heated using a water bath to a controlled temperature.
o Longifolene is added dropwise to the heated mixture.

o The reaction is allowed to proceed until the isomerization is complete, which can be
monitored by techniques such as gas chromatography (GC).

o Upon completion, the reaction mixture is cooled.
Step 2: Oxidation of Isolongifolene to Isolongifolanone
e Reactants: Isolongifolene from Step 1, 30% hydrogen peroxide.
e Procedure:

o The cooled reaction mixture containing isolongifolene is maintained at a temperature
between 35-50°C.

o 30% hydrogen peroxide is added dropwise. The molar ratio of isolongifolene to hydrogen
peroxide is typically in the range of 1:1.1 to 1:1.4.[6]

o After the addition is complete, the reaction is stirred until completion.
o The product is then separated, neutralized, washed with water, and dried.
o Final purification is achieved by distillation to yield Isolongifolanone.[6]

A one-step synthesis method from longifolene has also been reported to achieve a yield
comparable to the two-step method.[3]

Applications and Biological Activity
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The primary application of Isolongifolanone is in the fragrance industry, where its persistent

woody and earthy notes are highly valued.[8] It is used in a variety of products, including

perfumes, cosmetics, soaps, and incense.[1][5]

Beyond its use in fragrances, Isolongifolanone has demonstrated several interesting

biological activities that are of interest to researchers in drug development and other fields.

 Insect Repellent: Studies have shown that Isolongifolanone possesses repellent properties

against ticks and mosquitoes, suggesting its potential as an alternative to synthetic

repellents like DEET.[1][9]

o Antimicrobial and Antifungal Properties: Research is ongoing into its potential antifungal and

antimicrobial activities.[1]

» Acaricidal Activity: There is evidence to suggest it has activity against mites such as

Tetranychus urticae.[7]

o Chiral Ligand Intermediate: It has been used as a bridged core to prepare chiral ligands for

the estrogen receptor, with potential applications in preventing and treating breast cancer

and for menopausal hormone replacement.[2]

Toxicology and Safety

The safety of Isolongifolanone has been assessed for its use in consumer products.

Endpoint Result Reference
Oral LD50 (rat) > 5000 mg/kg [7]
Dermal LD50 (rabbit) > 5000 mg/kg [7]
) o Considered a weak skin
Skin Sensitization - [10]
sensitizer.
Genotoxicity Not expected to be genotoxic. [10]
Aquatic Toxicity (Daphnia
EC50: 2.3 mg/L (48 h) [11]
magna)
Aquatic Toxicity (Algae) EC50: 9.5 mg/L (72 h) [11]
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Handling and Safety Precautions: Standard laboratory safety practices should be followed
when handling Isolongifolanone. It is recommended to handle it in a well-ventilated area and
wear appropriate personal protective equipment, including gloves and eye protection.[11] Avoid
contact with skin and eyes.[11]

This technical guide provides a summary of the current knowledge on Isolongifolanone.
Further research may uncover additional properties and applications for this versatile molecule.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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